Cas no 13577-46-3 (4-chloronaphthalene-1,8-dicarboxylic acid)

• Product Name: 4-chloronaphthalene-1,8-dicarboxylic acid
• CAS No: 13577-46-3
• MF: C₁₂H₇ClO₄
• MW: 250.63458275795
• CID: 1239005
• PubChem ID: 202954
• Update Time: 2025-04-20

4-chloronaphthalene-1,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloronaphthalene-1,8-dicarboxylic acid
• 4-Chloronaphthalic acid
• 2-09-00-00653 (Beilstein Handbook Reference)
• AKOS000592859
• SR-01000311145
• 4-Chloro-1,8-naphthalenedicarboxylic acid
• SR-01000311145-1
• 13577-46-3
• BRN 2054783
• Naphthalic acid, 4-chloro-
• CBDivE_012164
• 1,8-Naphthalenedicarboxylic acid, 4-chloro-
• SCHEMBL4781645
• DTXSID70159514

• Inchi： 1S/C12H7ClO4/c13-9-5-4-8(12(16)17)10-6(9)2-1-3-7(10)11(14)15/h1-5H,(H,14,15)(H,16,17)
• InChI Key： OESMXMMJMGTCAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C2C(C(=O)O)=CC=CC2=1

Computed Properties

• Exact Mass: 250.00331
• Monoisotopic Mass: 250.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6